Cas no 2228471-28-9 (2-(4-methyloxan-4-yl)propanenitrile)

• Product Name: 2-(4-methyloxan-4-yl)propanenitrile
• CAS No: 2228471-28-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5939041
• PubChem ID: 165753746
• Update Time: 2025-06-08

2-(4-methyloxan-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyloxan-4-yl)propanenitrile
• 2228471-28-9
• EN300-1778063

• Inchi： 1S/C9H15NO/c1-8(7-10)9(2)3-5-11-6-4-9/h8H,3-6H2,1-2H3
• InChI Key： DUZQXVBKRJYOJC-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C(C#N)C)CC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33Ų

Additional information on 2-(4-methyloxan-4-yl)propanenitrile

Research Brief on 2-(4-methyloxan-4-yl)propanenitrile (CAS: 2228471-28-9) in Chemical Biology and Pharmaceutical Applications

2-(4-methyloxan-4-yl)propanenitrile (CAS: 2228471-28-9) is a specialized nitrile derivative with a tetrahydropyran (oxane) moiety, which has recently gained attention in chemical biology and pharmaceutical research. This compound's unique structural features, including the sterically hindered tetrahydropyran ring and the reactive nitrile group, make it a versatile intermediate for drug discovery and medicinal chemistry applications. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-(4-methyloxan-4-yl)propanenitrile as a key intermediate in the synthesis of novel protease inhibitors. The researchers demonstrated that the tetrahydropyran ring system could effectively mimic peptide turn structures, while the nitrile group served as a warhead for covalent inhibition of target enzymes. The compound's stability under physiological conditions and its favorable pharmacokinetic properties were highlighted as particularly advantageous for drug development.

In the field of chemical biology, recent work has focused on the compound's potential as a bioisostere for carboxylic acid functionalities. A 2024 publication in ACS Chemical Biology reported that 2-(4-methyloxan-4-yl)propanenitrile could serve as a metabolically stable replacement for carboxyl groups in certain pharmacophores, potentially improving drug-like properties such as membrane permeability and metabolic stability. This application is particularly relevant for CNS-targeting drugs where blood-brain barrier penetration is crucial.

The synthetic utility of 2-(4-methyloxan-4-yl)propanenitrile has also been explored in recent pharmaceutical process chemistry research. A study in Organic Process Research & Development (2023) described an efficient, scalable synthesis route for this compound, highlighting its potential as a cost-effective intermediate for large-scale pharmaceutical production. The reported method achieved high yields (>85%) and excellent purity (>99%), addressing previous challenges in the synthesis of sterically hindered nitriles.

Emerging research suggests potential therapeutic applications for derivatives of 2-(4-methyloxan-4-yl)propanenitrile. Preliminary in vitro studies have shown activity against several disease-relevant targets, including inflammatory mediators and oncogenic kinases. However, these findings remain at early stages of investigation, and further validation in animal models is required to assess the compound's therapeutic potential.

From a safety and toxicological perspective, recent assessments indicate that 2-(4-methyloxan-4-yl)propanenitrile exhibits favorable properties for pharmaceutical use. A 2024 toxicology report noted low acute toxicity in standard assays (LD50 > 2000 mg/kg in rodents) and no significant genotoxic effects in Ames tests. These characteristics support its potential as a pharmaceutical intermediate, though comprehensive safety evaluations would be required for specific drug candidates derived from this compound.

The compound's physicochemical properties have been characterized in recent analytical chemistry studies. Data published in the Journal of Pharmaceutical Sciences (2023) include detailed measurements of solubility (23.5 mg/mL in water at 25°C), logP (1.85), and pKa (non-ionizable under physiological conditions). These parameters provide valuable information for formulation development and pharmacokinetic modeling of related drug candidates.

Future research directions for 2-(4-methyloxan-4-yl)propanenitrile appear promising. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for metabolic disorders and inflammatory diseases. Additionally, its potential as a versatile intermediate for diversity-oriented synthesis continues to attract interest in medicinal chemistry circles.

In conclusion, 2-(4-methyloxan-4-yl)propanenitrile (CAS: 2228471-28-9) represents an important building block in contemporary drug discovery with multiple demonstrated and potential applications. Its unique structural features, synthetic accessibility, and favorable physicochemical properties make it a valuable tool for medicinal chemists and chemical biologists. As research progresses, we anticipate seeing more drug candidates incorporating this scaffold entering clinical development.